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Compound of Interest

Sodium 4-formylbenzene-1,3-
Compound Name:
disulfonate

Cat. No.: B051454

Technical Guide: Sodium 4-formylbenzene-1,3-
disulfonate

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the chemical properties of Sodium 4-
formylbenzene-1,3-disulfonate, a compound relevant in various research and development
applications.

Core Chemical Data

The fundamental chemical identifiers for Sodium 4-formylbenzene-1,3-disulfonate are
summarized below. This data is critical for accurate experimental design, stoichiometric
calculations, and analytical characterization. The compound is also known by synonyms such
as Disodium Benzaldehyde-2,4-disulfonate and 4-Formylbenzene-1,3-disulfonic acid disodium
salt.[1][2][3]
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Parameter Value References
Molecular Formula C7HaNaz207S:2 [2]
C7H407S2¢Na2 [4]

Molecular Weight 310.20 g/mol [1]

310.21 g/mol [2](4]

310.22 g/mol

Common CAS Number 33513-44-9 [11[3]

Note: The molecular weight is based on the anhydrous form of the salt. Hydrated versions,
denoted as HCOCesH3(SOsNa)2 - xH20, also exist.[5]

Structural and Relational Overview

The molecular structure of Sodium 4-formylbenzene-1,3-disulfonate consists of a central

benzene ring functionalized with a formyl group and two sulfonate groups, which are ionically

bonded to sodium cations. This relationship is depicted in the diagram below.
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Caption: Logical diagram of the constituent parts of Sodium 4-formylbenzene-1,3-
disulfonate.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of this compound
are typically proprietary or published in peer-reviewed literature. For specific applications such
as its use in synthesizing polymer electrolyte membranes or as a biochemical for proteomics
research, researchers should consult relevant scientific databases and publications.[4][6]
Standard analytical techniques like High-Performance Liquid Chromatography (HPLC), Fourier-
Transform Infrared Spectroscopy (FTIR), and Karl Fischer titration are often employed to
determine purity, confirm structure, and quantify water content, respectively.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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